5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine

• IUPAC Name: 5-bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C16H17BrFN3O3S/c17-13-9-19-16(20-10-13)24-11-12-5-7-21(8-6-12)25(22,23)15-3-1-14(18)2-4-15/h1-4,9-10,12H,5-8,11H2
• InChI Key: XRVWOSDSFFYNAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=C(C=N2)Br)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H17BrFN3O3S
• Molecular Weight: 430.3 g/mol

Description

5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine involves the modulation of ion channels. The compound binds to the extracellular domain of ion channels and alters their activity. The exact mechanism of modulation is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine depend on the specific ion channel being modulated. In the case of Nav1.7, the compound has been shown to reduce pain sensation in animal models. The compound has also been shown to modulate other ion channels, including the voltage-gated potassium channel Kv1.2 and the acid-sensing ion channel ASIC1a.

Advantages and Limitations for Lab Experiments

One advantage of 5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine is its selectivity for specific ion channels. This allows for more targeted research and potential therapeutic applications. However, the compound has limitations in terms of its solubility and stability, which can affect its effectiveness in lab experiments.

Future Directions

There are several potential future directions for research on 5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine. One area of research is the development of more potent and selective compounds for ion channel modulation. Another area of research is the investigation of the compound's potential as a treatment for other conditions, such as epilepsy and anxiety. Additionally, further research is needed to fully understand the mechanism of action and physiological effects of the compound on ion channels.

Synthesis Methods

The synthesis of 5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine involves several steps. The first step is the reaction of 4-(4-fluorophenyl)piperidine with methanesulfonyl chloride in the presence of a base to form 1-(4-fluorophenyl)sulfonylpiperidine. The second step involves the reaction of 1-(4-fluorophenyl)sulfonylpiperidine with 5-bromo-2-hydroxypyrimidine in the presence of a base to form 5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine.

Scientific Research Applications

5-Bromo-2-[[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]methoxy]pyrimidine has potential applications in various fields of scientific research. One of the main areas of research is the study of ion channels. The compound has been shown to modulate the activity of several ion channels, including the voltage-gated sodium channel Nav1.7, which is involved in pain sensation. The compound has also been studied for its potential as a treatment for neuropathic pain.